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Compound of Interest

Compound Name: Reactive yellow 17

Cat. No.: B1585502 Get Quote

This technical guide provides a comprehensive overview of the health and safety data for C.I.

Reactive Yellow 17 (CAS No. 20317-19-5), a single azo class dye.[1][2] This document is

intended for researchers, scientists, and professionals in drug development and other fields

where this substance may be handled.

Chemical and Physical Properties
Reactive Yellow 17 is a yellow powder with a solubility of greater than 100 g/L in water at

25°C.[1][3] Its molecular formula is C₂₀H₂₀K₂N₄O₁₂S₃, and it has a molecular weight of 682.79

g/mol .[1][2]

Table 1: Physicochemical Properties of Reactive Yellow 17
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Property Value Reference

CAS Number 20317-19-5 [1][2]

C.I. Name Reactive Yellow 17, C.I. 18852 [1][2]

Molecular Formula C₂₀H₂₀K₂N₄O₁₂S₃ [1][2]

Molecular Weight 682.79 g/mol [1][2]

Appearance Yellow powder [4]

Solubility > 100 g/L in water at 25°C [1][3]

Odor Odorless [5]

Toxicological Data
The acute toxicity of Reactive Yellow 17 is considered to be low based on available data. It is

unlikely to be harmful if swallowed and is not considered a skin irritant.[4] However, it may

cause eye irritation.[4]

Table 2: Acute Toxicity of Reactive Yellow 17

Test Species Route Result Reference

LD50 Rat Oral > 2000 mg/kg [4]

LD50 Rat Oral > 5000 mg/kg [6][7]

Dermal Irritation Rabbit Dermal Not an irritant [6][7]

Eye Irritation - Ocular

May cause

irritation / Slightly

irritant

[4][6][7]

Skin

Sensitization
- Dermal

May cause

sensitization
[8]

Ecological Information
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Reactive Yellow 17 is a water-soluble dye and its presence in the aquatic environment will be

apparent by its color.[4] It is not readily biodegradable but may be removed by sewage

digestion processes.[4]

Table 3: Ecotoxicity of Reactive Yellow 17

Test Species Duration Result Reference

LC50 Rainbow Trout 48 hours > 500 mg/L [4]

Experimental Protocols
While specific experimental reports for Reactive Yellow 17 were not found, the toxicological

data presented are typically generated following standardized guidelines, such as those

established by the Organisation for Economic Co-operation and Development (OECD). The

following are detailed methodologies for key experiments based on these guidelines.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity (LD50) of a substance.

Test Animals: Healthy, young adult rodents (usually rats), nulliparous and non-pregnant

females are used. Animals are fasted prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Procedure: A stepwise procedure is used where a group of three animals is dosed at a

defined level. The outcome of this first step (mortality or survival) determines the next dose

level. The starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg

body weight).

Observation: Animals are observed for mortality, clinical signs, and body weight changes for

at least 14 days. Observations are recorded systematically for each animal.
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Endpoint: The test allows for the determination of a range where lethality is expected and

provides a classification of the substance's toxicity.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This guideline describes a procedure for the assessment of the irritant and/or corrosive

potential of a substance when applied to the skin.

Test Animal: A single healthy young adult albino rabbit is used.

Test Procedure: A small area of the animal's back is clipped free of fur. The test substance

(0.5 mL of liquid or 0.5 g of solid or paste) is applied to a small area of skin (approx. 6 cm²)

under a gauze patch.

Exposure: The exposure duration is typically 4 hours. After exposure, the patch and any

residual test substance are removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The degree of skin reaction is scored.

Endpoint: The scores for erythema and edema are used to calculate a primary irritation

index, which is used to classify the substance's irritation potential.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This test assesses the potential of a substance to cause eye irritation or damage.

Test Animal: A single healthy young adult albino rabbit is used.

Test Procedure: The test substance (0.1 mL of liquid or not more than 0.1 g of a solid) is

placed in the conjunctival sac of one eye of the animal. The other eye remains untreated and

serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application of the test

substance. The cornea, iris, and conjunctivae are evaluated for the degree of ocular reaction

and scored.
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Endpoint: The scores are used to determine the irritant properties of the substance. If severe

injury is observed, the animal is humanely euthanized.

Safe Handling and Personal Protective Equipment
Proper handling and the use of personal protective equipment (PPE) are crucial to minimize

exposure and ensure safety when working with Reactive Yellow 17.
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Hazard Assessment

Personal Protective Equipment (PPE) Handling Procedures

Emergency Procedures

Handling Reactive Yellow 17

Review Safety Data Sheet (SDS)

Identify Hazards:
- Eye Irritant

- Potential Skin Sensitizer
- Dust Inhalation

Eye Protection:
Safety glasses with side-shields or goggles

Hand Protection:
Chemical-resistant gloves

Body Protection:
Lab coat or protective clothing

Respiratory Protection:
Use in well-ventilated area.

If dust is generated, use a respirator.
Avoid contact with eyes and skin

Avoid generating dust

Practice good industrial hygiene

Eye Contact:
Rinse with water for 15 mins

Skin Contact:
Wash with soap and water

Inhalation:
Move to fresh air

Ingestion:
Seek medical attention

Click to download full resolution via product page

Caption: Recommended PPE and safety workflow for handling Reactive Yellow 17.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical advice.[8]

Skin Contact: Wash with plenty of water.[8]

Inhalation: Remove to fresh air and seek symptomatic treatment.[8]

Ingestion: Symptomatic treatment.[8]

Storage and Disposal
Storage: Store in a cool, well-ventilated area in a tightly closed container.[8]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Users should

always consult the official SDS for the most current and complete information before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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